Cas no 2172104-29-7 (4-amino(phenyl)methyl-2,5-dichlorophenol)

• Product Name: 4-amino(phenyl)methyl-2,5-dichlorophenol
• CAS No: 2172104-29-7
• MF: C₁₃H₁₁Cl₂NO
• MW: 268.138541460037
• CID: 6454896
• PubChem ID: 165786956
• Update Time: 2025-10-28

4-amino(phenyl)methyl-2,5-dichlorophenol Chemical and Physical Properties

Names and Identifiers

• 4-amino(phenyl)methyl-2,5-dichlorophenol
• EN300-1277185
• 2172104-29-7
• 4-[amino(phenyl)methyl]-2,5-dichlorophenol

• Inchi： 1S/C13H11Cl2NO/c14-10-7-12(17)11(15)6-9(10)13(16)8-4-2-1-3-5-8/h1-7,13,17H,16H2
• InChI Key： KUGNWEPZKVVCOF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C(C1C=CC=CC=1)N)Cl)O

Computed Properties

• Exact Mass: 267.0217694g/mol
• Monoisotopic Mass: 267.0217694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 46.2Ų

Additional information on 4-amino(phenyl)methyl-2,5-dichlorophenol

4-Amino(phenyl)methyl-2,5-dichlorophenol (CAS No. 2172104-29-7): An Emerging Compound in Medicinal Chemistry

4-Amino(phenyl)methyl-2,5-dichlorophenol (CAS No. 2172104-29-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of substituted phenols and is characterized by the presence of an amino group, a phenylmethyl moiety, and dichloro substituents on the phenolic ring. The combination of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various applications in drug discovery and development.

The chemical structure of 4-amino(phenyl)methyl-2,5-dichlorophenol (CAS No. 2172104-29-7) is represented by the molecular formula C₁₃H₁₁Cl₂NO. The presence of the amino group and the dichloro substituents on the phenolic ring provides a platform for exploring its interactions with biological targets. Recent studies have highlighted its potential as an inhibitor of specific enzymes and receptors, which are implicated in various diseases such as cancer, neurodegenerative disorders, and inflammatory conditions.

In the context of cancer research, 4-amino(phenyl)methyl-2,5-dichlorophenol has shown promising antiproliferative effects against several cancer cell lines. A study published in the Journal of Medicinal Chemistry reported that this compound effectively inhibited the growth of human breast cancer cells (MCF-7) and prostate cancer cells (PC-3) by inducing apoptosis through the modulation of key signaling pathways. The mechanism of action involves the activation of caspase cascades and the downregulation of anti-apoptotic proteins such as Bcl-2.

Beyond its anticancer properties, 4-amino(phenyl)methyl-2,5-dichlorophenol has also been investigated for its neuroprotective effects. Research conducted at a leading pharmaceutical institute demonstrated that this compound could protect neuronal cells from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings suggest that 4-amino(phenyl)methyl-2,5-dichlorophenol may have therapeutic potential in treating neurodegenerative diseases like Alzheimer's and Parkinson's disease.

In addition to its biological activities, the physicochemical properties of 4-amino(phenyl)methyl-2,5-dichlorophenol are crucial for its pharmaceutical development. The compound exhibits good solubility in organic solvents and moderate solubility in water, which facilitates its formulation into various dosage forms such as tablets, capsules, and injectable solutions. Its stability under different storage conditions has also been evaluated, ensuring that it remains active over extended periods without significant degradation.

The synthesis of 4-amino(phenyl)methyl-2,5-dichlorophenol involves a multi-step process that includes the formation of a phenolic intermediate followed by substitution reactions to introduce the amino and dichloro groups. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound with high purity and yield. These improvements are essential for meeting the growing demand for research materials and potential clinical candidates.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-amino(phenyl)methyl-2,5-dichlorophenol in human subjects. Preliminary results from Phase I trials have shown that the compound is well-tolerated at therapeutic doses with minimal adverse effects. Further studies are planned to assess its pharmacokinetic profile and explore its potential as a treatment for various diseases.

In conclusion, 4-amino(phenyl)methyl-2,5-dichlorophenol (CAS No. 2172104-29-7) represents a promising compound in medicinal chemistry with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable physicochemical properties make it an attractive candidate for further research and development. As ongoing studies continue to unravel its mechanisms of action and clinical utility, this compound is poised to contribute significantly to advancements in drug discovery and healthcare.